Cas no 133261-09-3 (Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate)

Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate structure
133261-09-3 structure
Product Name:Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate
CAS No:133261-09-3
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD08459074
CID:137906
PubChem ID:15131403
Update Time:2025-04-19

Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylicacid, 1-methyl-3-(2-methylpropyl)-, ethyl ester
    • ethyl 2-methyl-5-(2-methylpropyl)pyrazole-3-carboxylate
    • 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester
    • DTXSID80568714
    • 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-(2-methylpropyl)-, ethyl ester
    • D85752
    • Ethyl 1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylate
    • 133261-09-3
    • CS-0361522
    • A806587
    • AKOS015910566
    • 1H-Pyrazole-5-carboxylicacid,1-methyl-3-(2-methylpropyl)-,ethyl ester
    • AS-72937
    • 2-methyl-5-(2-methylpropyl)-3-pyrazolecarboxylic acid ethyl ester
    • DB-108817
    • MDL： MFCD08459074
    • Inchi： 1S/C11H18N2O2/c1-5-15-11(14)10-7-9(6-8(2)3)12-13(10)4/h7-8H,5-6H2,1-4H3
    • InChI Key： XXAUNHYTQURBJV-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(CC(C)C)=NN1C)=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 44.12000
  • LogP: 1.79530

Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate Pricemore >>

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